N-[1-[1-(3-chlorophenyl)ethyl]piperidin-3-yl]acetamide

• IUPAC Name: N-[1-[1-(3-chlorophenyl)ethyl]piperidin-3-yl]acetamide
• InChI: InChI=1S/C15H21ClN2O/c1-11(13-5-3-6-14(16)9-13)18-8-4-7-15(10-18)17-12(2)19/h3,5-6,9,11,15H,4,7-8,10H2,1-2H3,(H,17,19)
• InChI Key: ABNDKDIVAHVEIP-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=CC=C1)Cl)N2CCCC(C2)NC(=O)C
• Molecular Formula: C15H21ClN2O
• Molecular Weight: 280.79 g/mol

Description

N-[1-[1-(3-chlorophenyl)ethyl]piperidin-3-yl]acetamide is a chemical compound that belongs to the class of piperidine derivatives This compound is characterized by the presence of a piperidine ring substituted with a 3-chlorophenyl group and an acetamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-[1-(3-chlorophenyl)ethyl]piperidin-3-yl]acetamide typically involves the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving appropriate precursors such as 1,5-diaminopentane.

Introduction of the 3-Chlorophenyl Group: The 3-chlorophenyl group can be introduced via a substitution reaction using 3-chlorobenzyl chloride and a suitable base.

Acetylation: The final step involves the acetylation of the piperidine nitrogen using acetic anhydride or acetyl chloride under basic conditions.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of continuous flow reactors, controlled temperature, and pressure conditions, as well as the use of catalysts to enhance reaction rates.

Chemical Reactions Analysis

Types of Reactions

N-[1-[1-(3-chlorophenyl)ethyl]piperidin-3-yl]acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the 3-chlorophenyl group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide or other strong bases for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted piperidine derivatives.

Scientific Research Applications

N-[1-[1-(3-chlorophenyl)ethyl]piperidin-3-yl]acetamide has several scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[1-[1-(3-chlorophenyl)ethyl]piperidin-3-yl]acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-[1-(3-chlorophenyl)ethyl]-1-(propan-2-yl)piperidin-4-amine
• 5-(4-chlorophenyl)-1,3,4-thiadiazole-2-sulfonamide

Uniqueness

N-[1-[1-(3-chlorophenyl)ethyl]piperidin-3-yl]acetamide is unique due to its specific substitution pattern on the piperidine ring and the presence of both a 3-chlorophenyl group and an acetamide group. This unique structure imparts distinct chemical and biological properties, making it valuable for various research applications.